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Compound of Interest

Compound Name: Omeprazole-d3

Cat. No.: B1419328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Omeprazole-d3. The information is compiled and presented to meet the needs of

laboratory and drug development professionals, with a focus on quantitative data, detailed

experimental protocols, and clear visual guides for safe handling and emergency procedures.

Chemical Identification and Physical Properties
Omeprazole-d3 is a deuterated analog of Omeprazole, a widely used proton pump inhibitor.

The deuterium labeling is typically on the methoxy group of the benzimidazole ring.
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Property Value Reference

Chemical Name

6-methoxy-d3-2-[[(4-methoxy-

3,5-dimethyl-2-

pyridinyl)methyl]sulfinyl]-1H-

benzimidazole

[1](1)

CAS Number 934293-92-2 [1](1)

Molecular Formula C₁₇H₁₆D₃N₃O₃S [1](1)

Molecular Weight 348.44 g/mol [2](2)

Appearance Solid

Solubility Soluble in DMF and DMSO [1](1)

Hazard Identification and GHS Classification
Omeprazole-d3 is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Respiratory or Skin

Sensitisation
1

H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation
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Pictograms:

GHS07: Exclamation Mark

GHS08: Health Hazard

Signal Word: Warning

Quantitative Toxicity Data
Specific acute toxicity data for Omeprazole-d3 is not readily available. However, the

toxicological properties are expected to be very similar to those of Omeprazole. The following

data is for Omeprazole.

Test Species Route Value

LD50 Rat Oral > 4 g/kg

LD50 Mouse Oral > 4 g/kg

Disclaimer: This data is for the non-deuterated form, Omeprazole, and should be used as an

estimate for Omeprazole-d3.

Experimental Protocols: Acute Oral Toxicity (LD50)
Determination
The determination of acute oral toxicity (LD50) for a substance like Omeprazole-d3 would

typically follow internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD). The primary objective of

these studies is to determine the dose of the substance that is lethal to 50% of the test animal

population. The following is a generalized protocol based on OECD Guidelines 420 (Fixed

Dose Procedure), 423 (Acute Toxic Class Method), and 425 (Up-and-Down Procedure).[3][4]

Principle of the Test
A single dose of Omeprazole-d3 is administered to a group of experimental animals by oral

gavage. The animals are then observed for a defined period (typically 14 days) for signs of
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toxicity and mortality.[5] The dose at which 50% of the animals die is determined statistically.

Materials and Methods
Test Substance: Omeprazole-d3, of known purity.

Vehicle: An appropriate non-toxic vehicle in which Omeprazole-d3 can be dissolved or

suspended, such as a 0.5% methylcellulose solution.

Test Animals: Young, healthy, adult rodents (e.g., Wistar rats or Swiss albino mice), typically

of a single sex (females are often preferred as they can be slightly more sensitive).[6] The

weight variation of animals should not exceed ±20% of the mean weight.

Equipment:

Oral gavage needles

Syringes

Animal cages with appropriate bedding

Calibrated balance for weighing animals and the test substance

Experimental Procedure
Acclimatization: Animals are acclimatized to the laboratory conditions for at least 5 days prior

to the study.

Fasting: Animals are fasted overnight (for rats) or for 3-4 hours (for mice) before dosing, with

free access to water.[7]

Dose Preparation: The required amount of Omeprazole-d3 is weighed and suspended or

dissolved in the vehicle to achieve the desired concentration. The concentration should be

such that the required dose can be administered in a volume of 1-2 mL/100g of body weight.

Dose Administration: Each animal is weighed, and the dose is calculated based on its body

weight. The calculated dose is administered using an oral gavage needle.
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Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin and fur, eyes, respiratory and central nervous system activity, and behavior), and

changes in body weight.[7] Observations are made frequently on the day of dosing and at

least once daily for the following 14 days.

Necropsy: All animals (including those that die during the study and those sacrificed at the

end) are subjected to a gross necropsy to identify any pathological changes.

Data Analysis
The LD50 value is calculated using appropriate statistical methods, such as the probit analysis

or the moving average method, depending on the specific OECD guideline followed.

Handling Precautions and Personal Protective
Equipment (PPE)
Due to its hazardous nature, strict handling precautions must be observed when working with

Omeprazole-d3.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Omeprazole-d3:

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If working with the powder outside of a fume hood or if there is a risk

of aerosolization, a NIOSH-approved respirator with an appropriate particulate filter is

required.
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Emergency Procedures and First Aid
In the event of exposure or a spill, follow these procedures immediately.

First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures
Small Spills:

Wear appropriate PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material in a sealed, labeled container for disposal.

Clean the spill area with a suitable detergent and water.
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Large Spills:

Evacuate the area.

Ventilate the area.

Follow the same procedure as for small spills, using appropriate respiratory protection.

Visual Guides
Personal Protective Equipment (PPE) Workflow

Personal Protective Equipment (PPE) for Handling Omeprazole-d3

Entering the Lab Are you handling
Omeprazole-d3?

Wear Mandatory PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Yes Proceed with work

No

Is there a risk of
inhalation or aerosolization?

Wear a NIOSH-approved
respirator

Yes

No

Click to download full resolution via product page

Caption: Workflow for determining the necessary Personal Protective Equipment (PPE) when

handling Omeprazole-d3.

Exposure Response Signaling Pathway
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Omeprazole-d3 Exposure Response Protocol

Potential Exposure
to Omeprazole-d3

Identify Route of Exposure

Inhalation:
Move to fresh air.

Provide oxygen if needed.

Inhalation

Skin Contact:
Wash with soap and water

for 15 minutes.

Skin

Eye Contact:
Flush with water for 15 minutes.

Eye

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Ingestion

Seek Immediate
Medical Attention

Provide Safety Data Sheet
to medical personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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